Cas no 65207-29-6 (6,8-Dihydroxy-5,8-dimethyl-1-methylidene-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2-one)

• Product Name: 6,8-Dihydroxy-5,8-dimethyl-1-methylidene-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2-one
• CAS No: 65207-29-6
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 518253
• Update Time: 2024-03-01

6,8-Dihydroxy-5,8-dimethyl-1-methylidene-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• Azuleno[6,5-b]furan-2(3H)-one,3a,4,4a,5,6,7,7a,9a-octahydro-5,7-dihydroxy-5,8-dimethyl-3-methylene- (9CI)
• Halshalin
• 3a,4,4a,5,6,7,7a,9a-Octahydro-5,7-dihydroxy-5,8-dimethyl-3-methyleneazuleno[6,5-b]furan-2(3H)-one
• NSC219897
• 5,7-Dihydroxy-5,8-dimethyl-3-methylidene-3a,4,4a,5,6,7,7a,9a-octahydroazuleno[6,5-b]furan-2(3H)-one
• 6,8-Dihydroxy-5,8-dimethyl-1-methylidene-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-2-one

• Inchi： 1S/C15H20O4/c1-7-4-12-9(8(2)14(17)19-12)5-10-13(7)11(16)6-15(10,3)18/h4,9-13,16,18H,2,5-6H2,1,3H3
• InChI Key： VNPALOJXXXSTCR-UHFFFAOYSA-N
• SMILES： OC1(C)CC(C2C(C)=CC3C(C(=C)C(=O)O3)CC21)O

Computed Properties

• Exact Mass: 264.136
• Monoisotopic Mass: 264.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones